Cas no 919291-37-5 (3-Pyridinecarboxaldehyde, 2-[(2,2-dimethylpropyl)thio]-)

• Product Name: 3-Pyridinecarboxaldehyde, 2-[(2,2-dimethylpropyl)thio]-
• CAS No: 919291-37-5
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 764737
• PubChem ID: 71425301
• Update Time: 2025-04-19

3-Pyridinecarboxaldehyde, 2-[(2,2-dimethylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 2-[(2,2-dimethylpropyl)thio]-
• 2-(2,2-dimethylpropylsulfanyl)pyridine-3-carbaldehyde
• 2-[(2,2-Dimethylpropyl)sulfanyl]pyridine-3-carbaldehyde
• DTXSID00844087
• 919291-37-5

• Inchi： 1S/C11H15NOS/c1-11(2,3)8-14-10-9(7-13)5-4-6-12-10/h4-7H,8H2,1-3H3
• InChI Key： VFPYPFSSRVNDNZ-UHFFFAOYSA-N
• SMILES： S(C1C(C=O)=CC=CN=1)CC(C)(C)C

Computed Properties

• Exact Mass: 209.08743528g/mol
• Monoisotopic Mass: 209.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.3Ų